N-(3-(1-((4-fluorophenyl)sulfonyl)-5-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)methanesulfonamide

• IUPAC Name: N-[3-[2-(4-fluorophenyl)sulfonyl-3-(4-methoxyphenyl)-3,4-dihydropyrazol-5-yl]phenyl]methanesulfonamide
• InChI: InChI=1S/C23H22FN3O5S2/c1-32-20-10-6-16(7-11-20)23-15-22(17-4-3-5-19(14-17)26-33(2,28)29)25-27(23)34(30,31)21-12-8-18(24)9-13-21/h3-14,23,26H,15H2,1-2H3
• InChI Key: RATMDBJUCCZKGG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2CC(=NN2S(=O)(=O)C3=CC=C(C=C3)F)C4=CC(=CC=C4)NS(=O)(=O)C
• Molecular Formula: C23H22FN3O5S2
• Molecular Weight: 503.6 g/mol

Description

The compound is a sulfonamide derivative, which is a functional group characterized by the presence of a sulfonyl functional group attached to two carbon atoms. Sulfonamides are commonly used in medicinal chemistry and have a wide range of biological activities.

Molecular Structure Analysis

The compound contains a pyrazole ring, which is a type of heterocyclic aromatic organic compound. The presence of fluorophenyl and methoxyphenyl groups suggests that the compound may have interesting electronic properties.

Scientific Research Applications

Perovskite Solar Cells

. These cells have the potential to revolutionize renewable energy by converting sunlight into electricity efficiently.

Safety And Hazards

As with any chemical compound, handling should be done with appropriate safety measures in place. Without specific toxicity data, it’s difficult to comment on the potential hazards.

Future Directions

The potential applications of this compound would depend on its biological activity. Given its structural features, it could be interesting to explore its use in medicinal chemistry.